2-(2,3-Dichlorophenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,3-dichlorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-11-3-1-2-9(12(11)15)8-5-4-7(16)6-10(8)13(17)18/h1-6H,(H,17,18)
• InChI Key: PZUWYRNPQIDIEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID20681118
• Molecular Weight: 285.09 g/mol
• CAS RN: 1184060-56-7

Description

2-(2,3-Dichlorophenyl)-5-fluorobenzoic acid, 95% (2,3-DCPFBA-95%) is an organic compound with a wide range of applications in scientific research. It is a fluorinated benzoic acid derivative which can be synthesized from the reaction of 2,3-dichlorophenol and 5-fluoro-2-nitrobenzoic acid. This compound has been widely used in biochemistry, pharmacology and medicinal chemistry due to its biochemical and physiological effects.

Scientific Research Applications

2,3-DCPFBA-95% has been widely used in scientific research due to its biochemical and physiological effects. It has been used in studies of enzyme inhibition, drug metabolism, and drug-target interactions. It has also been used in studies of protein-protein interactions, signal transduction, and in the development of new drugs. Additionally, it has been used in studies of cell cycle regulation and apoptosis.

Mechanism of Action

2,3-DCPFBA-95% has been shown to act as an inhibitor of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of many drugs. It has also been shown to inhibit the activity of several other enzymes, including protein kinases and phosphatases, as well as several other proteins involved in signal transduction. Furthermore, it has been shown to interact with several drug targets, including G-protein coupled receptors and ion channels.
Biochemical and Physiological Effects
2,3-DCPFBA-95% has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in drug metabolism, as well as several other proteins involved in signal transduction. Additionally, it has been shown to interact with several drug targets, including G-protein coupled receptors and ion channels. Furthermore, it has been shown to have several effects on cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3-DCPFBA-95% in laboratory experiments include its low cost, its availability, and its ability to act as an inhibitor of several enzymes involved in drug metabolism. Additionally, it has been shown to interact with several drug targets, including G-protein coupled receptors and ion channels. The main limitation of using 2,3-DCPFBA-95% in laboratory experiments is its potential to cause adverse effects in humans, such as skin irritation and allergic reactions.

Future Directions

There are a number of potential future directions for the use of 2,3-DCPFBA-95%. These include further research into its biochemical and physiological effects, as well as its potential for use in drug development. Additionally, further research into its potential for use in the treatment of various diseases, such as cancer, could be explored. Additionally, further research into its potential for use as a diagnostic tool could be explored. Finally, further research into its potential for use in the development of new drugs and therapies could be explored.

Synthesis Methods

2,3-DCPFBA-95% can be synthesized through the reaction of 2,3-dichlorophenol and 5-fluoro-2-nitrobenzoic acid. The reaction is conducted in a two-phase system consisting of an organic solvent and aqueous sodium hydroxide. The organic phase contains the 2,3-dichlorophenol and the 5-fluoro-2-nitrobenzoic acid, while the aqueous phase contains the sodium hydroxide. The reaction is conducted at a temperature of 80°C for 6 hours. After the reaction is complete, the 2,3-DCPFBA-95% is isolated by extraction and crystallization.